Cas no 1823971-25-0 (4-(4-Bromo-3-nitrophenyl)-1,3-oxazolidin-2-one)

• Product Name: 4-(4-Bromo-3-nitrophenyl)-1,3-oxazolidin-2-one
• CAS No: 1823971-25-0
• MF: C₉H₇BrN₂O₄
• MW: 287.066881418228
• CID: 6330710
• PubChem ID: 130156497
• Update Time: 2025-07-25

4-(4-Bromo-3-nitrophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1680985
• 4-(4-bromo-3-nitrophenyl)-1,3-oxazolidin-2-one
• 1823971-25-0
• 4-(4-Bromo-3-nitrophenyl)-1,3-oxazolidin-2-one

• Inchi： 1S/C9H7BrN2O4/c10-6-2-1-5(3-8(6)12(14)15)7-4-16-9(13)11-7/h1-3,7H,4H2,(H,11,13)
• InChI Key： UMZOWGJTUMSZBZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])C1COC(N1)=O

Computed Properties

• Exact Mass: 285.95892g/mol
• Monoisotopic Mass: 285.95892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.2Ų

Additional information on 4-(4-Bromo-3-nitrophenyl)-1,3-oxazolidin-2-one

Introduction to 4-(4-Bromo-3-nitrophenyl)-1,3-oxazolidin-2-one (CAS No. 1823971-25-0)

4-(4-Bromo-3-nitrophenyl)-1,3-oxazolidin-2-one (CAS No. 1823971-25-0) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug discovery and medicinal chemistry. This heterocyclic compound features a 1,3-oxazolidin-2-one core, which is a privileged scaffold known for its versatility in medicinal chemistry due to its ability to engage in multiple hydrogen bonding interactions and stabilize bioactive molecules. The presence of both bromo and nitro substituents on the aromatic ring further enhances its reactivity and functionality, making it a valuable intermediate in the synthesis of various pharmacologically relevant molecules.

The 4-(4-Bromo-3-nitrophenyl) moiety introduces electronic and steric effects that can modulate the interactions of this compound with biological targets. The bromine atom, in particular, is a versatile handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. This feature has been exploited in recent synthetic strategies to develop novel therapeutic agents targeting various diseases.

Recent advancements in the field of medicinal chemistry have highlighted the importance of 1,3-oxazolidinones as scaffolds for drug development. These compounds have been shown to exhibit inhibitory activity against a range of enzymes and receptors, making them attractive candidates for treating conditions such as inflammation, cancer, and infectious diseases. The specific substitution pattern of 4-(4-Bromo-3-nitrophenyl)-1,3-oxazolidin-2-one has been investigated for its potential to interact with biological targets in ways that may lead to the discovery of new therapeutic entities.

In particular, the combination of the nitro group and the bromo substituent on the aromatic ring has been found to enhance the binding affinity and selectivity of this compound towards certain biological targets. This dual substitution pattern allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability, which are critical factors in drug design. The nitro group can also serve as a site for reduction or diazotization reactions, providing additional synthetic pathways for elaborating on the core structure.

One area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By leveraging the structural features of 4-(4-Bromo-3-nitrophenyl)-1,3-oxazolidin-2-one, researchers have designed molecules that can selectively inhibit specific kinases by binding to their active sites. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory activity against various kinases, suggesting their potential as lead compounds for further optimization.

Another emerging application of this compound is in the field of antiviral research. The ability of 1,3-oxazolidinones to interfere with viral replication has been recognized for some time, and recent studies have explored their use against RNA viruses. The presence of both bromine and nitro groups on the aromatic ring may enhance the ability of this compound to interact with viral proteins or nucleic acids, potentially leading to the development of novel antiviral agents.

The synthesis of 4-(4-Bromo-3-nitrophenyl)-1,3-oxazolidin-2-one involves multi-step organic transformations that highlight its synthetic utility. The preparation typically begins with the condensation of a suitable carbonyl compound with an amino acid derivative under acidic conditions to form the oxazolidinone ring. Subsequent bromination and nitration reactions introduce the desired substituents onto the aromatic ring. These steps can be performed under mild conditions using established methodologies, ensuring high yields and purity.

The versatility of this compound as a building block has also been demonstrated in material science applications. The unique structural features of 1,3-oxazolidinones make them suitable candidates for designing polymers with enhanced mechanical properties or biodegradability. Additionally, functionalized oxazolidinones have been explored as monomers for polymerization reactions, leading to materials with tailored characteristics for use in coatings or biomedical applications.

In conclusion,4-(4-Bromo-3-nitrophenyl)-1,3-oxazolidin-2-one (CAS No. 1823971-25-0) is a multifaceted compound with significant potential in pharmaceutical and material science applications. Its unique structural features and reactivity make it an invaluable tool for drug discovery and molecular design. As research continues to uncover new applications for this compound,1,3-oxazolidinones are likely to remain at the forefront of medicinal chemistry innovation.